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Compound of Interest

Compound Name: PSB 0788

Cat. No.: B610301

Get Quote

Introduction & Biological Context
PSB 0788 is a highly potent and selective antagonist for the human Adenosine A

Receptor (hA

AR). Belonging to the class of 8-substituted xanthine derivatives, it is a critical tool compound
for elucidating the role of A

signaling in inflammation, hypoxia, and cancer progression.

Unlike non-selective xanthines (e.g., theophylline), PSB 0788 exhibits nanomolar affinity for hA

AR, making it essential for distinguishing A

-mediated effects from those of A

, A

, or A

receptors.
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Mechanism of Action
The A

receptor is G

-protein coupled. Under physiological conditions, adenosine binding activates Adenylyl Cyclase
(AC), triggering the conversion of ATP to cyclic AMP (cAMP). PSB 0788 functions as a
competitive antagonist, occupying the orthosteric binding site and preventing adenosine-
mediated cAMP accumulation.

Physicochemical Profile & Solubility Logic
Before initiating the protocol, the researcher must understand the solubility constraints of

xanthine derivatives. PSB 0788 is highly lipophilic; attempting to dissolve it directly in aqueous

buffers (PBS, media) will result in immediate precipitation and experimental failure.

Table 1: Key Physicochemical Properties

Property Specification Experimental Implication

Molecular Weight ~549.04 g/mol * Basis for molarity calculations.

Primary Solvent DMSO (Dimethyl sulfoxide)
Required for initial stock (up to

10-20 mM).

Secondary Solvent Ethanol

Lower solubility than DMSO;

not recommended for high-

conc stocks.

Aqueous Solubility Negligible
Do not add water directly to

the powder.

Appearance White to off-white solid
Visual check for

purity/degradation.

*Note: Molecular Weight may vary slightly depending on the salt form (e.g., sodium salt vs. free

acid). Always verify the MW printed on your specific vial label.

Protocol A: Preparation of 10 mM Stock Solution

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b610301/docs?utm_src=pdf-body#application-note-precision-preparation-and-handling-of-psb-0788-stock-solutions
https://www.benchchem.com/product/b610301/docs?utm_src=pdf-body#application-note-precision-preparation-and-handling-of-psb-0788-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Create a stable, high-concentration master stock solution in anhydrous DMSO.

Reagents & Equipment
PSB 0788 (Solid powder)

Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%)

Vortex mixer

Analytical balance (Precision: 0.01 mg)

Amber glass vials (to protect from light)

Step-by-Step Methodology
Gravimetric Verification:

Equilibrate the PSB 0788 vial to room temperature before opening to prevent water

condensation (DMSO is hygroscopic).

Weigh approximately 5.5 mg of PSB 0788. Record the exact mass (e.g.,

mg).

Volume Calculation:

Calculate the required DMSO volume (

) to achieve a 10 mM concentration using the formula:

Example: If

mg and MW = 549.04 g/mol :

Solubilization:

Add the calculated volume of anhydrous DMSO to the vial.

Critical Step: Vortex vigorously for 30–60 seconds.
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Visual Check: Inspect the solution against a light source. It must be perfectly clear. If

particulates remain, sonicate in a water bath at 37°C for 2 minutes.

Aliquot & Storage:

Divide the stock into small aliquots (e.g., 50

L) to avoid freeze-thaw cycles.

Store at -20°C. Stable for up to 3 months.
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Figure 1: Critical workflow for preparing the master stock solution. Note the loop for sonication

if dissolution is incomplete.

Protocol B: Working Solutions & Assay Application
Objective: Dilute the stock into aqueous media without precipitating the compound ("crashing

out").

The 1:1000 Rule
To maintain cell health, the final DMSO concentration in the assay should typically be

. This requires a minimum 1:1000 dilution from the stock.

Dilution Strategy
Intermediate Dilution (Optional but Recommended):
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If the target assay concentration is low (e.g., 10 nM), do not pipette 0.1

L of stock directly into 10 mL media. Accuracy will be poor.

Prepare a 100

M intermediate in media: Mix 10

L of 10 mM Stock + 990

L Media. Vortex immediately.

Final Assay Concentration:

Dilute the intermediate further to reach the IC

range (typically nanomolar).

Self-Validating Control:

Always run a Vehicle Control containing the exact same concentration of DMSO (e.g.,

0.1%) without PSB 0788 to normalize baseline receptor activity.

Mechanism of Action & Signaling Pathway
Understanding the pathway is crucial for designing downstream readouts (e.g., cAMP ELISA or

CREB phosphorylation assays).
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Figure 2: Pharmacological intervention point. PSB 0788 competes with Adenosine at the A2B

receptor, preventing the Gs-mediated cAMP cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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